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Compound of Interest

Compound Name: Byk-R

Cat. No.: B1169707

Welcome to the technical support center for addressing pigment settling in storage using
RHEOBYK additives. This resource is designed for researchers, scientists, and drug
development professionals to provide troubleshooting guidance and frequently asked questions
(FAQs) to ensure the stability and homogeneity of your formulations.

Frequently Asked Questions (FAQSs)

Q1: What is pigment settling and why is it a problem?

Pigment settling is the sedimentation of pigment and filler particles to the bottom of a container
over time due to gravity.[1] This can lead to a number of issues in research and manufacturing,
including:

 Inconsistent Dosage and Performance: In pharmaceutical suspensions or pigmented
formulations, settling leads to a non-uniform distribution of the active ingredient or color,
resulting in inaccurate dosing and reduced efficacy or inconsistent color.

o Hard Cake Formation: Over time, the settled particles can form a dense, compact layer at
the bottom of the container, known as "hard caking." This can be very difficult to redisperse,
leading to product loss.

o Reduced Shelf Life: Formulations that exhibit significant settling are often not stable for long-
term storage, impacting their viability for commercial use.
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e Aesthetic and Quality Issues: In coatings and inks, settling can cause variations in color,
gloss, and film thickness.[1]

Q2: How do RHEOBYK additives prevent pigment settling?

RHEOBYK additives are rheology modifiers that work by creating a three-dimensional network
structure within the liquid formulation.[2][3] This network increases the viscosity of the system
at low shear rates (when the product is at rest in storage), effectively suspending the pigment
and filler particles and preventing them from settling.[1][2] Many RHEOBYK products impart
thixotropic or pseudoplastic flow behavior. This means that while they have high viscosity at
rest, the viscosity decreases under shear (e.g., mixing, pouring, or application), allowing for
easy handling and application.[2][4][5]

Q3: How do | choose the right RHEOBYK additive for my system?
The selection of the appropriate RHEOBYK additive depends on several factors, including:

o System Type: Whether your formulation is solvent-borne, aqueous, or solvent-free.[5][6] BYK
offers specific RHEOBYK series for different system polarities. For example, RHEOBYK-410
is suitable for medium-polarity solvent-borne systems, while RHEOBYK-420 is designed for
agueous systems.[4][5]

o Pigment and Filler Properties: The density, particle size, and surface chemistry of your
pigments and fillers will influence their settling tendency.

» Desired Rheological Profile: The required viscosity at rest and under shear will determine the
most suitable RHEOBYK product. Some RHEOBYK additives provide a strong shear-
thinning effect, while others offer a more balanced rheological profile.[3]

Q4: At what stage of my process should | add the RHEOBYK additive?

For many liquid RHEOBYK additives, it is recommended to add them during the letdown stage
of the manufacturing process under good agitation. However, some can be incorporated during
the grinding stage or even post-added to adjust the final viscosity.[4][7] Solid additives, like the
RHEOBYK-7600 series, can be added at various stages, but may require longer mixing times if
post-added.[8] Always refer to the specific product's technical data sheet for detailed
instructions.
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Problem

Potential Cause

Recommended Solution

Pigment settling is still
observed after adding
RHEOBYK.

1. Incorrect RHEOBYK
dosage: The concentration of
the additive may be too low to
create a sufficiently strong
network to suspend the
pigments.[9] 2. Inadequate
dispersion: The pigments may
not be properly dispersed,
leading to agglomerates that
are too large and dense to be
suspended.[9] 3. Incompatible
RHEOBYK grade: The
selected RHEOBYK additive
may not be suitable for the
polarity of your system.[2] 4.
Insufficient activation: Some
rheology additives require a
certain temperature or shear to

be fully effective.

1. Optimize dosage: Gradually
increase the RHEOBYK
concentration in small
increments and observe the
effect on settling and viscosity.
2. Improve dispersion: Ensure
your grinding/dispersion
process is optimized to break
down pigment agglomerates.
Consider using a suitable
wetting and dispersing additive
from the DISPERBYK series.
[9] 3. Select an appropriate
RHEOBYK grade: Consult the
BYK product guide or contact
technical support to ensure
you are using the correct
additive for your solvent-borne,
agueous, or solvent-free
system. 4. Check incorporation
conditions: Review the
technical data sheet for the
recommended incorporation
temperature and shear

conditions.

The viscosity of the formulation
is too high after adding
RHEOBYK.

1. Excessive RHEOBYK
dosage: Too much additive can
lead to an overly viscous
product that is difficult to
handle and apply.[9] 2.
Interaction with other
components: The RHEOBYK
additive may be interacting
with other components in the

formulation, such as certain

1. Reduce dosage: Decrease
the amount of RHEOBYK
additive used. 2. Evaluate
formulation compatibility:
Systematically evaluate the
interaction of RHEOBYK with
other components in your
formulation. Consider a
different RHEOBYK grade if

incompatibilities are identified.
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binders or surfactants, causing
an unexpected increase in

viscosity.

The formulation shows poor
leveling or sagging after

application.

1. Incorrect rheological profile:
The chosen RHEOBYK
additive may be providing too
much low-shear viscosity and
not enough high-shear
viscosity, or vice-versa. 2. Slow
viscosity recovery: The
thixotropic recovery of the
system may be too slow,
allowing the coating to sag
before the viscosity has rebuilt

sufficiently.

1. Select a different RHEOBYK
additive: Choose a RHEOBYK
product that provides the
desired balance of low, mid,
and high-shear viscosity for
your application. 2. Use a
combination of rheology
modifiers: Sometimes, a
combination of different
RHEOBYK additives or other
thickeners can provide the
optimal rheological profile for
both anti-settling and

application properties.

Formation of a hard cake at

the bottom of the container.

1. Severe pigment settling:
This is an advanced stage of
settling, indicating a complete
collapse of the suspension
network. 2. Particle-particle
interactions: Strong attractive
forces between pigment
particles can lead to the
formation of a dense,

irreversible sediment.

1. Re-evaluate the entire
stabilization system: This may
require a higher dosage of
RHEOBYK, a different
RHEOBYK grade, or the
addition of a wetting and
dispersing additive to improve
particle separation and
stabilization.[10] 2. Improve
initial dispersion: A better initial
dispersion will lead to a more
stable system that is less

prone to hard caking.

Experimental Protocols

Protocol 1: Evaluation of Pigment Settling by Visual Assessment

Objective: To visually assess the degree of pigment settling in a formulation over time.

© 2025 BenchChem. All rights reserved.

5/10

Tech Support


https://activeminerals.com/blog/how-to-stabilize-color-pigment-performance-in-liquid-systems/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169707?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Methodology:

Prepare a series of formulations with varying concentrations of the RHEOBYK additive.
Include a control sample with no additive.

Thoroughly mix each formulation to ensure homogeneity.
Pour equal volumes of each formulation into clear, flat-bottomed glass vials or test tubes.

Seal the containers and store them in an undisturbed, vertical position at a controlled
temperature (e.g., ambient or accelerated aging conditions at 40-50°C).

At regular intervals (e.g., 24 hours, 1 week, 1 month), visually inspect the samples for signs
of settling.

Record the height of the clear supernatant layer and the height of the sediment layer.

Assess the nature of the sediment by gently inverting the container and observing if the
sediment is easily redispersed or has formed a hard cake.

Document the results with photographs for a qualitative comparison.

Protocol 2: Quantitative Assessment of Suspension Stability using a Rheometer

Objective: To quantitatively measure the low-shear viscosity of a formulation as an indicator of

its ability to suspend pigments.

Methodology:

Prepare formulations with different RHEOBYK additives or concentrations.

Use a rotational rheometer equipped with a suitable geometry (e.g., cone-plate or parallel-
plate).

Load the sample onto the rheometer and allow it to equilibrate to the test temperature.

Perform a flow sweep from a high shear rate to a low shear rate (e.g., 100 s~ to 0.01 s™%) to
measure the viscosity across a range of shear conditions.
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o Pay particular attention to the viscosity at the lowest shear rates, as this is indicative of the
at-rest viscosity that prevents settling.

o Compare the low-shear viscosity of the different formulations. A higher low-shear viscosity
generally corresponds to better anti-settling properties.
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Caption: Mechanism of pigment settling and prevention with RHEOBYK.
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Caption: Troubleshooting workflow for pigment settling issues.
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Caption: Experimental workflow for evaluating RHEOBYK performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [RHEOBYK Technical Support Center: Addressing
Pigment Settling in Storage]. BenchChem, [2025]. [Online PDF]. Available at:

[https://www.benchchem.com/product/b1169707#addressing-pigment-settling-in-storage-
with-rheobyk]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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